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Compound of Interest

Compound Name: KRAS G12C inhibitor 58

Cat. No.: B12391021 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
KRAS is a member of the Ras superfamily of small GTPases, which act as molecular switches

in signal transduction pathways regulating cell proliferation, differentiation, and survival.

Mutations in the KRAS gene are among the most common in human cancers. The G12C

mutation, where glycine is replaced by cysteine at codon 12, is a prevalent oncogenic driver.

This mutation creates a reactive cysteine residue that can be targeted by covalent inhibitors.

KRAS G12C inhibitor 58 is a molecule designed for cancer research to specifically target this

mutant protein. Proper handling, dissolution, and storage of this inhibitor are critical for

maintaining its stability and ensuring the reproducibility of experimental results.

Chemical Properties
A summary of the key chemical properties for KRAS G12C inhibitor 58 is provided in the table

below.
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Property Value Reference

CAS Number 2915599-52-7 [1][2]

Molecular Formula C₅₁H₆₄ClF₄N₉O₈S [3]

Molecular Weight 1074.62 g/mol [3]

Appearance Solid powder

Solubility Soluble in DMSO [2]

Purity >98% (typically)

Experimental Protocols
I. Preparation of Stock Solutions
It is recommended to prepare a high-concentration stock solution of KRAS G12C inhibitor 58
in an appropriate solvent, which can then be diluted to the desired final concentration for

experiments. Dimethyl sulfoxide (DMSO) is a commonly used solvent for this class of inhibitors.

Materials:

KRAS G12C inhibitor 58 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the inhibitor: Before opening, allow the vial of KRAS G12C inhibitor 58 to warm

to room temperature for at least 15-20 minutes. This prevents condensation of moisture,
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which can affect the stability of the compound.

Calculate the required volume of solvent: To prepare a stock solution of a specific

concentration (e.g., 10 mM), use the following formula:

Volume (mL) = [Mass of compound (mg) / Molecular Weight ( g/mol )] / Concentration (mol/L)

For a 10 mM stock solution with 1 mg of inhibitor: Volume (mL) = [1 mg / 1074.62 g/mol ] /

0.010 mol/L = 0.093 mL or 93 µL

Dissolution: Carefully add the calculated volume of DMSO to the vial containing the inhibitor

powder.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

Aid dissolution (if necessary): If the compound does not fully dissolve, gentle warming of the

solution to 37°C for a short period or sonication in an ultrasonic bath can aid in dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquotting: Once the inhibitor is completely dissolved, dispense the stock solution into

smaller, single-use aliquots in sterile, amber-colored microcentrifuge tubes. This minimizes

the number of freeze-thaw cycles, which can degrade the compound.

II. Storage of Stock Solutions
Proper storage is crucial for maintaining the activity of the inhibitor.

Storage Conditions:

Solid Powder: Store the solid form of KRAS G12C inhibitor 58 at -20°C for up to 3 years or

at 4°C for up to 2 years.[3]

Stock Solution in DMSO:

For long-term storage, store the aliquoted stock solution at -80°C for up to 6 months.[3]

For short-term storage, the stock solution can be kept at -20°C for up to 1 month.[3]
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Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution

can lead to degradation of the inhibitor. It is highly recommended to prepare single-use

aliquots.

Light Sensitivity: While not explicitly stated for this specific inhibitor, many similar compounds

are light-sensitive. Storing solutions in amber-colored vials and minimizing exposure to light

is a good laboratory practice.

Hygroscopic Nature: The compound may be hygroscopic. Store in a desiccator and handle in

a low-humidity environment whenever possible.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing and storing KRAS G12C inhibitor 58 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12391021?utm_src=pdf-body-img
https://www.benchchem.com/product/b12391021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


KRAS G12C Signaling Pathway and Inhibition

Upstream Signaling

KRAS Cycle

Downstream Effectors

Receptor Tyrosine Kinase (e.g., EGFR)

SOS1 (GEF)

Activates

KRAS G12C (Inactive)
GDP-bound

Promotes GDP/GTP Exchange

KRAS G12C (Active)
GTP-bound

GTP Hydrolysis

RAF

PI3K

MEK

ERK

Cell Proliferation,
Survival

KRAS G12C Inhibitor 58

Covalently binds to
inactive state

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12391021?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Simplified KRAS G12C signaling pathway and the mechanism of covalent inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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